Cas no 52809-07-1 (Quisqualic acid)

• Product Name: Quisqualic acid
• CAS No: 52809-07-1
• MF: C₅H₇N₃O₅
• MW: 189.126180887222
• MDL: MFCD00069337
• CID: 369578
• PubChem ID: 24278004
• Update Time: 2025-04-19

Quisqualic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazolidine-2-propanoicacid, a-amino-3,5-dioxo-, (aS)-
• (+)-Quisqualic Acid
• ()-Quisqualic Acid
• L-QUISQUALIC ACID
• Quisqualic Acid
• L-Quisqualic acid,(L)-(+)-α-Amino-3,5-dioxo-1,2,4-oxadiazolidine-2-propanoicacid
• Quisqualate
• (2S)-2-amino-3-(3,5-dioxo-1,2,4-oxadiazolidin-2-yl)propanoic acid
• 3-(3,5-Dioxo-1,2,4-oxadiazolidin-2-yl)-L-alanine
• 8OC22C1B99
• 2jbk
• (S)-2-amino-3-(3,5-dioxo-1,2,4-oxadiazolidin-2-yl)propanoic acid
• (S)-2-AMINO-3-(3,5-DIOXO-[1,2,4]OXADIAZOLIDIN-2-YL)-PROPIONIC ACID
• 2or4
• [3H]quisqualate
• QUS
• C5H7N3O5
• Quisqualinic acid
• Quisqualate, L
• L-quisqualic-acid
• ()-Quisqu
• CHEBI:8734
• Tox21_501039
• PDSP1_000814
• NCGC00261724-01
• ISOPROPYL3-ACETYLPYRIDINE-2-CARBOXYLATE
• (L)-(+)-?-Amino-3,5-dioxo-1,2,4-oxadiazolidine-2-propanoic acid
• UNII-8OC22C1B99
• NCGC00024489-02
• GTPL1370
• C08296
• NCGC00024489-05
• NCGC00024489-07
• SCHEMBL13319908
• 1,2,4-Oxadiazolidine-2-propanoic acid, alpha-amino-3,5-dioxo-, (S)-
• AKOS024456826
• CHEMBL168279
• SR-01000597681-1
• DTXSID20896927
• 52809-07-1
• MLS001074741
• QUISQUALIC ACID [MI]
• EN300-6498825
• MFCD00069337
• 52809-07-1 (L-isomer)
• MS-23020
• LP01039
• (l)-(+)-alpha-amino-3,5-dioxo-1,2,4-oxadiazolidine-2-propanoic acid
• DB02999
• Z1255415656
• HMS3411A13
• 1p1o
• HY-12597
• GTPL1372
• E72650
• SR-01000597681
• HMS2233G05
• ASNFTDCKZKHJSW-REOHCLBHSA-N
• SMR000471890
• L-Alanine, 3-(3-hydroxy-5-oxo-1,2,4-oxadiazol-2(5H)-yl)-
• .BETA.-(3,5-DIOXO-1,2,4-OXODIAZOLIDIN-2-YL)-L-ALANINE
• AC1ODZB5
• 1mm7
• NCGC00024489-04
• (S)-2-amino-3-(3,5-dioxo-1,2,4-oxadiazolidin-2-yl)propanoicacid
• Q756551
• NCGC00024489-03
• QUISQUALICACID
• SCHEMBL136819
• CHEMBL279956
• NCGC00024489-01
• beta-(3,5-Dioxo-1,2,4-oxadiazolidin-2-yl)-L-alanine
• PDSP2_000801
• (2S)-2-azaniumyl-3-(3,5-dioxo-1,2,4-oxadiazolidin-2-yl)propanoate
• BDBM50164445
• BCP13297
• Tocris-0188
• 2-amino-3-(3,5-dioxo-1,2,4-oxadiazolidin-2-yl)propanoic acid
• CS-0012063
• Lopac0_001039
• BDBM17660
• HMS3675A13
• Quisqualic acid, powder
• 2-amino-3-(3,5-dioxo[1,2,4]oxadiazolidin-2-yl)propionic acid
• HB0387
• 2-Amino-3-(3,5-dioxo-[1,2,4]oxadiazolidin-2-yl)-propionic acid(Quisqualic acid)
• 1mm6
• NS00068417
• D-Quisqualic acid
• DA-67081
• BRD-K92404805-001-07-0
• Quisqualic acid

• MDL： MFCD00069337
• Inchi： 1S/C5H7N3O5/c6-2(3(9)10)1-8-4(11)7-5(12)13-8/h2H,1,6H2,(H,9,10)(H,7,11,12)/t2-/m0/s1
• InChI Key： ASNFTDCKZKHJSW-REOHCLBHSA-N
• SMILES： O1C(NC(N1C[C@@H](C(=O)O)N)=O)=O

Computed Properties

• Exact Mass: 189.03900
• Monoisotopic Mass: 189.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• Molecular Weight: 189.13
• XLogP3: -3.9
• Topological Polar Surface Area: 122

Experimental Properties

• Color/Form: crystallization
• Density: 1.6649 (rough estimate)
• Melting Point: 185-187°C dec.
• Boiling Point: 324.36°C (rough estimate)
• Flash Point: °C
• Refractive Index: 1.6190 (estimate)
• Solubility: NH4OH 1 M: 20 mg/mL, clear, colorless
• Water Partition Coefficient: Soluble in ethanol, water. Insoluble in organic solvents.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 131.32000
• LogP: -1.75820
• Merck: 13,8177
• Specific Rotation: D20 +17.0° (c = 2.0 in 6M HCl)
• Solubility: Soluble in water

Quisqualic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• Storage Condition：2-8ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives L-alpha-amino acids